Cas no 111228-43-4 (Benzenesulfonamide, 3-chloro-N,N,4-trimethyl-)

• Product Name: Benzenesulfonamide, 3-chloro-N,N,4-trimethyl-
• CAS No: 111228-43-4
• MF: C₉H₁₂ClNO₂S
• MW: 233.71508026123
• CID: 3609822
• PubChem ID: 86163263
• Update Time: 2025-10-29

Benzenesulfonamide, 3-chloro-N,N,4-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 3-chloro-N,N,4-trimethyl-
• 3-Chloro-n,n,4-trimethylbenzene-1-sulfonamide
• 3-chloro-N,N,4-trimethylbenzenesulfonamide
• 111228-43-4

• Inchi： 1S/C9H12ClNO2S/c1-7-4-5-8(6-9(7)10)14(12,13)11(2)3/h4-6H,1-3H3
• InChI Key： DAUSLMQPEXARSH-UHFFFAOYSA-N
• SMILES： C1(S(N(C)C)(=O)=O)=CC=C(C)C(Cl)=C1

Computed Properties

• Exact Mass: 233.0277275Da
• Monoisotopic Mass: 233.0277275Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 45.8Ų

Additional information on Benzenesulfonamide, 3-chloro-N,N,4-trimethyl-

Comprehensive Overview of Benzenesulfonamide, 3-chloro-N,N,4-trimethyl- (CAS No. 111228-43-4)

Benzenesulfonamide, 3-chloro-N,N,4-trimethyl- (CAS No. 111228-43-4) is a specialized organic compound belonging to the sulfonamide class. Its molecular structure features a benzene ring substituted with a sulfonamide group, further modified with chlorine and methyl groups at specific positions. This compound has garnered attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The presence of both chloro and trimethyl groups enhances its reactivity, making it valuable for synthesizing derivatives with tailored properties.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their applications in drug discovery and material science. Researchers frequently search for "3-chloro-N,N,4-trimethylbenzenesulfonamide uses" or "CAS 111228-43-4 synthesis methods," reflecting growing interest in its utility. The compound’s stability and functional groups make it a candidate for developing enzyme inhibitors or antimicrobial agents, aligning with trends in combating antibiotic resistance.

From a chemical perspective, Benzenesulfonamide, 3-chloro-N,N,4-trimethyl- exhibits moderate solubility in organic solvents like dichloromethane and acetone, which is critical for its handling in laboratory settings. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to characterize its purity and structure. Environmental and safety studies highlight its low volatility, reducing risks during storage—a key concern for industrial users searching for "safe handling of sulfonamides."

The compound’s role in green chemistry initiatives is another hot topic. With sustainability gaining traction, queries like "eco-friendly sulfonamide derivatives" emphasize the need for efficient synthesis routes. Recent patents suggest its incorporation into photocatalysts or biodegradable polymers, further expanding its industrial relevance. Regulatory databases confirm its compliance with major chemical inventories, ensuring accessibility for research.

In summary, Benzenesulfonamide, 3-chloro-N,N,4-trimethyl- (CAS No. 111228-43-4) bridges multiple disciplines, from medicinal chemistry to environmental science. Its adaptability to modern research needs—coupled with stringent safety profiles—positions it as a compound of enduring significance. As innovation accelerates, this sulfonamide derivative will likely remain a focal point for scientific exploration.